Cas no 1934458-88-4 (2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide)

2-Fluoro-5-formyl-N-methylbenzene-1-sulfonamide is a specialized aromatic sulfonamide derivative featuring both formyl and fluoro substituents on the benzene ring. This compound is of particular interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, serving as a key intermediate for further functionalization. The presence of the formyl group enables condensation or nucleophilic addition reactions, while the fluorine atom enhances electrophilic properties and metabolic stability. The N-methyl sulfonamide moiety contributes to improved solubility and potential bioactivity. Its well-defined structure and high purity make it suitable for applications in drug discovery, agrochemical development, and material science. The compound is typically handled under controlled conditions due to its reactive aldehyde functionality.
2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide structure
1934458-88-4 structure
Product Name:2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide
CAS No:1934458-88-4
MF:
MW:
MDL:MFCD30276920
CID:4630165
PubChem ID:130748749
Update Time:2025-06-15

2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide
    • MDL: MFCD30276920

2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide Pricemore >>

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Additional information on 2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 2-Fluoro-5-formyl-N-methylbenzene-1-sulfonamide (CAS No. 1934458-88-4)

2-Fluoro-5-formyl-N-methylbenzene-1-sulfonamide (CAS No. 1934458-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique combination of functional groups, including a fluoro substituent and a formyl group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to participate in diverse chemical transformations.

The compound's molecular structure is characterized by the presence of a benzene ring substituted with a sulfonamide group, a fluoro atom at the 2-position, and a formyl group at the 5-position. This arrangement makes it a valuable building block for designing drug candidates and agrochemicals. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for inhibitors targeting enzymes involved in inflammatory and metabolic disorders.

In the context of green chemistry, 2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide has been explored for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to incorporate this compound into larger frameworks, aligning with the global push for environmentally friendly chemical processes. Its low toxicity profile and compatibility with biodegradable reagents further enhance its appeal.

From a commercial perspective, the demand for high-purity 1934458-88-4 has risen due to its use in high-throughput screening and combinatorial chemistry. Suppliers emphasize stringent quality control to meet the needs of pharmaceutical manufacturers and research institutions. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and structural integrity.

Recent advancements in AI-driven drug discovery have also spotlighted 2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic agents. This synergy between computational chemistry and experimental validation underscores its growing relevance in precision medicine.

In summary, 2-fluoro-5-formyl-N-methylbenzene-1-sulfonamide (CAS No. 1934458-88-4) represents a versatile and promising compound in modern chemical research. Its applications span drug development, sustainable synthesis, and material science, making it a focal point for innovation. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and industrial chemistry.

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